Cas no 74376-76-4 (2H-THIOPYRAN-4-CARBONITRILE, TETRAHYDRO-2,2-DIMETHYL-)

• Product Name: 2H-THIOPYRAN-4-CARBONITRILE, TETRAHYDRO-2,2-DIMETHYL-
• CAS No: 74376-76-4
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 3288366
• PubChem ID: 12570437
• Update Time: 2025-07-10

2H-THIOPYRAN-4-CARBONITRILE, TETRAHYDRO-2,2-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 2H-THIOPYRAN-4-CARBONITRILE, TETRAHYDRO-2,2-DIMETHYL-
• 2,2-Dimethylthiane-4-carbonitrile
• 74376-76-4
• 2,2-dimethyltetrahydro-2H-thiopyran-4-carbonitrile

• Inchi： 1S/C8H13NS/c1-8(2)5-7(6-9)3-4-10-8/h7H,3-5H2,1-2H3
• InChI Key： NWURRAHQKSFXBO-UHFFFAOYSA-N
• SMILES： C1(C)(C)SCCC(C#N)C1

Computed Properties

• Exact Mass: 155.07687059Da
• Monoisotopic Mass: 155.07687059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.1Ų

Additional information on 2H-THIOPYRAN-4-CARBONITRILE, TETRAHYDRO-2,2-DIMETHYL-

Introduction to 2H-thiopyran-4-carbonitrile, tetrahydro-2,2-dimethyl (CAS No. 74376-76-4)

The compound 2H-thiopyran-4-carbonitrile, tetrahydro-2,2-dimethyl (CAS No. 74376-76-4) is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This tetrahydro derivative of thiopyran features a nitrile group at the 4-position, which contributes to its reactivity and potential applications in drug design. The presence of two methyl groups at the 2-position further enhances its steric and electronic characteristics, making it a versatile scaffold for synthetic chemistry.

From a chemical perspective, the 2H-thiopyran-4-carbonitrile, tetrahydro-2,2-dimethyl core structure represents a fusion of thiophene and pyrrole moieties, creating a fused bicyclic system with intriguing electronic and steric features. The nitrile group is a well-known pharmacophore in medicinal chemistry, often involved in hydrogen bonding interactions and capable of modulating biological activity through its polar nature. This compound’s ability to serve as a building block for more complex molecules has made it a subject of interest in the development of novel therapeutic agents.

In recent years, the synthesis and functionalization of thiopyran derivatives have been extensively studied due to their potential applications in various therapeutic areas. The tetrahydro- prefix indicates the saturation of one or more double bonds in the thiopyran ring, which can influence the compound’s solubility, metabolic stability, and overall bioactivity. The dimethyl substitution at the 2-position further fine-tunes these properties, making the molecule more rigid and potentially improving its binding affinity to biological targets.

One of the most compelling aspects of 2H-thiopyran-4-carbonitrile, tetrahydro-2,2-dimethyl is its utility as an intermediate in the synthesis of more complex heterocycles. The nitrile group can be readily converted into other functional groups such as amides or carboxylic acids through standard chemical transformations, allowing for the construction of diverse molecular architectures. This flexibility has enabled researchers to explore its use in developing inhibitors targeting enzymes involved in metabolic pathways or in designing molecules with antimicrobial properties.

Recent advancements in computational chemistry have also highlighted the importance of thiopyran derivatives as privileged scaffolds in drug discovery. Molecular modeling studies have demonstrated that these compounds can effectively interact with biological targets such as kinases and proteases by leveraging their aromatic-like character and ability to form multiple hydrogen bonds. The incorporation of the nitrile group further enhances their binding potential by providing additional interaction points with polar residues in protein active sites.

The pharmaceutical industry has shown particular interest in tetrahydrothiopyran derivatives due to their potential as antiviral and anticancer agents. For instance, modifications of this core structure have led to the discovery of compounds that exhibit inhibitory activity against viral proteases or kinases involved in cancer progression. The unique electronic distribution within the thiopyran ring, influenced by the nitrile substituent and methyl groups, allows for precise tuning of biological activity through structural optimization.

From an industrial standpoint, the synthesis of 2H-thiopyran-4-carbonitrile, tetrahydro-2,2-dimethyl presents both challenges and opportunities. While there are established methods for constructing thiopyran scaffolds, introducing specific functional groups like the nitrile moiety requires careful control over reaction conditions to avoid unwanted side products. Advances in catalytic methods have recently enabled more efficient and selective transformations, making it feasible to produce this compound on a larger scale for research purposes.

The role of CAS No. 74376-76-4 as an identifier ensures consistency across scientific literature and commercial databases. This standardized numbering system allows researchers worldwide to accurately reference and purchase this compound for their studies without ambiguity. As interest in heterocyclic chemistry continues to grow, compounds like 2H-thiopyran-4-carbonitrile, tetrahydro-2,2-dimethyl are likely to play an increasingly important role in both academic research and industrial drug development.

In conclusion,2H-thiopyran-4-carbonitrile, tetrahydro-2,2-dimethyl (CAS No. 74376-76-4) is a structurally fascinating molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable intermediate for synthesizing more complex drugs targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated,thiopyran derivatives will undoubtedly remain at the forefront of medicinal chemistry research.